Cas no 129-96-4 (2,7-Naphthalenedisulfonicacid, 4,5-dihydroxy-, sodium salt (1:2))

• Product Name: 2,7-Naphthalenedisulfonicacid, 4,5-dihydroxy-, sodium salt (1:2)
• CAS No: 129-96-4
• MF: C₁₀H₆Na₂O₈S₂
• MW: 364.259382724762
• MDL: MFCD00040957
• CID: 146111
• PubChem ID: 67220
• Update Time: 2025-05-23

2,7-Naphthalenedisulfonicacid, 4,5-dihydroxy-, sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 4,5-dihydroxy-, sodium salt (1:2)
• CHROMOTROPIC ACID DISODIUM SALT
• CHROMOTROPIC ACID DISODIUM SALT DIHYDRATE,AR
• 1,8-Dihydroxynaphthalene-3,6-disulphonic acid disodium salt
• 1,8-Dihydroxynaphthalene-3,6-disulfonic acid disodiuM salt
• 4,5-dihydroxy-2,7-naphthalenedisulphonic acid disodium salt
• 4,5-dihydroxynaphthalene-2,7-disulfonic acid disodium salt
• 4,5-dihydroxynaphthalene-2,7-disulfonic acid disodium salt dihydrate
• 4,5-Dihydroxynaphthalin-2,7-disul
• chromogen c
• Chromotropate
• Disidium4,4'-Bis(2-sulfonatostyryl)biphenyl
• Disodium4,5-dihydroxy-naphthalenedisulfonate
• Sodium 1,8-dioxynaphthalene-3,6-disulfonate
• 2,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-, disodium salt
• 7-naphthalenedisulfonic acid, 4,5-dihydroxy- disodium salt
• chromotropic acid disodium salt dihydrate
• Nsc4883
• Mordantbrown
• Chromatropic Acid
• Sodium chromotropate
• Disodium chromotropicate
• Chromotropicaciddisodiumsal
• Chromotropic acid, disodium salt
• Chromogen C disodium salt dihydrate
• MFCD00040957
• 3,6-Disodium sulfonate, 1,8-dihydroxy naphthalene
• DTXSID6059609
• 129-96-4
• CHEMBL425511
• disodium;4,5-dihydroxynaphthalene-2,7-disulfonate
• starbld0009550
• Disodium chromotropate
• Disodium-1,8-dihydroxynaphthalene-3,6-disulfonate
• SCHEMBL564557
• AKOS028109512
• 2,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-, sodium salt (1:2)
• D0596
• NSC 4883
• Mordant Brown 7
• Sodium 4,5-dihydroxynaphthalene-2,7-disulfonate
• Disodium 1,8-dihydroxylnaphthalene-3,6-disulfonate
• Chromotropic acid (disodium salt)
• Disodium naphthalene 1,8-dihydroxy-3,6-disulfonate
• FT-0623805
• 388633-48-5
• AKOS024306974
• EINECS 204-972-9
• Chromotropicacidsodiumsalt
• Disodium 4,5-dihydroxynaphthalene-2,7-disulphonate
• NS00093514

• MDL： MFCD00040957
• Inchi： 1S/C10H8O8S2.2Na/c11-8-3-6(19(13,14)15)1-5-2-7(20(16,17)18)4-9(12)10(5)8;;/h1-4,11-12H,(H,13,14,15)(H,16,17,18);;/q;2*+1/p-2
• InChI Key： AFGPCIMUGMJQPD-UHFFFAOYSA-L
• SMILES： S(C1C=C(C2=C(C=C(C=C2C=1)S(=O)(=O)[O-])O)O)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 363.93000
• Monoisotopic Mass: 319.966059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 480
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 11
• XLogP3: nothing
• Topological Polar Surface Area: 166

Experimental Properties

• Melting Point: >300 °C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 171.62000
• LogP: 2.22080

2,7-Naphthalenedisulfonicacid, 4,5-dihydroxy-, sodium salt (1:2) Security Information

• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates

Additional information on 2,7-Naphthalenedisulfonicacid, 4,5-dihydroxy-, sodium salt (1:2)

Recent Advances in the Study of 2,7-Naphthalenedisulfonic Acid, 4,5-Dihydroxy-, Sodium Salt (1:2) (CAS 129-96-4)

The compound 2,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-, sodium salt (1:2) (CAS 129-96-4) has garnered significant attention in recent years due to its versatile applications in chemical, biological, and pharmaceutical research. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, properties, and potential applications in drug development and biomedical engineering.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of complex organic molecules. Its unique structural features, including the presence of sulfonic acid and hydroxyl groups, make it a valuable building block for designing novel pharmaceuticals. Researchers have explored its potential as a chelating agent, particularly in the development of metal-based therapeutics for treating various diseases, including cancer and infectious diseases.

One of the most notable findings in recent literature is the compound's application in the development of fluorescent probes. Due to its inherent fluorescence properties, 2,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-, sodium salt (1:2) has been utilized in bioimaging studies to track cellular processes and monitor drug delivery in real-time. This has opened new avenues for non-invasive diagnostic techniques and personalized medicine.

In the field of drug formulation, the compound has been investigated for its ability to enhance the solubility and bioavailability of poorly water-soluble drugs. Its sulfonic acid groups facilitate the formation of stable complexes with hydrophobic drug molecules, thereby improving their dissolution rates. This property is particularly valuable in the development of oral dosage forms for drugs with low aqueous solubility.

Recent advancements in analytical techniques have also enabled more precise characterization of this compound. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) methods have been optimized to quantify its purity and detect potential impurities, ensuring its suitability for pharmaceutical applications. These analytical developments are critical for meeting regulatory standards in drug manufacturing.

Looking ahead, ongoing research is exploring the compound's potential in nanotechnology and targeted drug delivery systems. Preliminary studies suggest that it could be incorporated into nanoparticle formulations to improve drug targeting and reduce off-target effects. Additionally, its biocompatibility and low toxicity profile make it a promising candidate for biomedical applications.

In conclusion, 2,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-, sodium salt (1:2) (CAS 129-96-4) continues to be a compound of significant interest in chemical and pharmaceutical research. Its multifunctional properties and broad applicability position it as a valuable tool for advancing drug discovery and development. Future studies are expected to further elucidate its mechanisms of action and expand its utility in innovative therapeutic strategies.